Cas no 946377-61-3 (5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile)
5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-(4-chlorobenzoyl)piperazin-1-yl)-2-(m-tolyl)oxazole-4-carbonitrile
- AKOS005623010
- F3309-0134
- 5-{4-[(4-chlorophenyl)carbonyl]piperazin-1-yl}-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile
- 946377-61-3
- STK875145
- 5-[4-(4-chlorobenzoyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile
- 5-[4-(4-Chlorobenzoyl)-1-piperazinyl]-2-(3-methylphenyl)-4-oxazolecarbonitrile
- 5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile
-
- Inchi: 1S/C22H19ClN4O2/c1-15-3-2-4-17(13-15)20-25-19(14-24)22(29-20)27-11-9-26(10-12-27)21(28)16-5-7-18(23)8-6-16/h2-8,13H,9-12H2,1H3
- InChI Key: WKXZSGPHASOJIQ-UHFFFAOYSA-N
- SMILES: O1C(N2CCN(C(=O)C3=CC=C(Cl)C=C3)CC2)=C(C#N)N=C1C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 406.1196536g/mol
- Monoisotopic Mass: 406.1196536g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 622
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 73.4Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 652.3±65.0 °C(Predicted)
- pka: -0.07±0.10(Predicted)
5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3309-0134-2μmol |
5-[4-(4-chlorobenzoyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile |
946377-61-3 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3309-0134-5μmol |
5-[4-(4-chlorobenzoyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile |
946377-61-3 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3309-0134-10μmol |
5-[4-(4-chlorobenzoyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile |
946377-61-3 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3309-0134-20μmol |
5-[4-(4-chlorobenzoyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile |
946377-61-3 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3309-0134-1mg |
5-[4-(4-chlorobenzoyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile |
946377-61-3 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3309-0134-2mg |
5-[4-(4-chlorobenzoyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile |
946377-61-3 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3309-0134-3mg |
5-[4-(4-chlorobenzoyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile |
946377-61-3 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3309-0134-4mg |
5-[4-(4-chlorobenzoyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile |
946377-61-3 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3309-0134-5mg |
5-[4-(4-chlorobenzoyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile |
946377-61-3 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3309-0134-10mg |
5-[4-(4-chlorobenzoyl)piperazin-1-yl]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile |
946377-61-3 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile
5-4-(4-Chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile: A Comprehensive Overview
5-4-(4-Chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile (CAS No. 946377-61-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazoles and features a unique structural arrangement that includes a piperazine ring, a chlorobenzoyl group, and a methylphenyl moiety. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various drug development initiatives.
The oxazole core is a well-known heterocyclic system that has been extensively studied for its biological activities. Oxazoles are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and antitumor activities. The presence of the piperazine ring in the structure of 5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile further enhances its potential as a drug candidate. Piperazines are commonly used in the design of central nervous system (CNS) drugs due to their ability to modulate neurotransmitter systems.
The chlorobenzoyl group and the methylphenyl moiety contribute to the compound's lipophilicity and overall stability. These functional groups are crucial for optimizing the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have shown that the chlorobenzoyl group can enhance the binding affinity of molecules to specific receptors, while the methylphenyl moiety can improve the compound's solubility and bioavailability.
In terms of its therapeutic potential, 5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile has been investigated for its activity against various diseases. One notable area of research is its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells.
Beyond its anticancer properties, 5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile has also shown promise in neurodegenerative disorders. Research indicates that this compound can modulate neurotransmitter systems and protect neurons from oxidative stress and inflammation. These findings suggest that it may have therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of 5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile involves several steps and requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 4-chlorobenzoylpiperazine with 2-(3-methylphenyl)oxazole followed by nitrile formation. Advanced synthetic techniques and catalysts have been developed to optimize this process and reduce the environmental impact of the synthesis.
Clinical trials are currently underway to evaluate the safety and efficacy of 5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. The compound has demonstrated good tolerability at various dose levels and has shown signs of clinical benefit in patients with advanced cancers.
In conclusion, 5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile (CAS No. 946377-61-3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.
946377-61-3 (5-4-(4-chlorobenzoyl)piperazin-1-yl-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)